[4-(1-Hydroxy-2,2-dimethylpropyl)phenyl](phenyl)methanone

• CAS No.: 59793-77-0
• Molecular Formula: C18H20O2
• Molecular Weight: 268.3 g/mol
• IUPAC Name: [4-(1-hydroxy-2,2-dimethylpropyl)phenyl]-phenylmethanone
• InChI: InChI=1S/C18H20O2/c1-18(2,3)17(20)15-11-9-14(10-12-15)16(19)13-7-5-4-6-8-13/h4-12,17,20H,1-3H3
• InChI Key: UJAUCTGQYFFIRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C1=CC=C(C=C1)C(=O)C2=CC=CC=C2)O

Description

[4-(1-Hydroxy-2,2-dimethylpropyl)phenyl](phenyl)methanone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.2 gr. of the above 2-phenyl-2-(4-[1-hydroxy-2,2-dimethylpropyl]-phenyl)-1,3-dioxolane is dissolved in 500 milliliters 25% acetic acid and 5 milliliters of concentrated hydrochloric acid are added. The solution is heated on a water bath at about 60° C. for two hours. The mixture is then treated with 300 ml. of saturated sodium chloride and extracted three times with ether. The combined ether layers are washed with saturated sodium chloride solution, 2N sodium hydroxide and then dried over anhydrous magnesium sulfate and filtered. The solvent is removed and the solid recrystallized from ether-petroleum ether to give 1-(p-benzoylphenyl)-2,2-dimethylpropanol (m.p. 103°-105° C.).